Cas no 1228781-84-7 (1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene)

• Product Name: 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene
• CAS No: 1228781-84-7
• MF: C₇H₄ClF₃O₂S
• MW: 244.618670463562
• CID: 6566380
• PubChem ID: 67227118
• Update Time: 2025-07-25

1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene
• Benzene, 1-[(chlorodifluoromethyl)sulfonyl]-2-fluoro-

• Inchi： 1S/C7H4ClF3O2S/c8-7(10,11)14(12,13)6-4-2-1-3-5(6)9/h1-4H
• InChI Key： VPNVIICBRVNXKW-UHFFFAOYSA-N
• SMILES： C1(S(C(Cl)(F)F)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 243.9572627g/mol
• Monoisotopic Mass: 243.9572627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Boiling Point: 279.0±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene

Introduction to 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene (CAS No: 1228781-84-7)

1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene, identified by its CAS number 1228781-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylfluorobenzene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both chloro and difluoromethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene involves a series of well-designed chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the preparation of 2-fluorobenzenesulfonyl chloride, which serves as the foundational scaffold for further functionalization. The introduction of the chloro(difluoro)methyl group is achieved through a nucleophilic substitution reaction, where careful selection of reaction conditions ensures high yield and purity. This step underscores the compound's significance as a building block in the synthesis of more complex molecules.

In recent years, 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene has been explored for its potential applications in medicinal chemistry. The sulfonylfluorobenzene moiety is known to exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. Specifically, studies have shown that derivatives of this compound can interact with biological targets involved in inflammation, pain perception, and metabolic disorders. The presence of both chloro and difluoromethyl groups enhances its binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene is its versatility in synthetic chemistry. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates. For instance, the sulfonyl group can be further modified through condensation reactions to form heterocyclic compounds, while the chloro(difluoro)methyl group can undergo cross-coupling reactions to introduce additional functional moieties. This flexibility has enabled the creation of a diverse library of compounds with tailored biological activities.

The pharmacological profile of 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. Additionally, preliminary in vitro assays have demonstrated its potential as an inhibitor of these enzymes, suggesting its therapeutic relevance.

The agrochemical applications of 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene are also noteworthy. Sulfonylfluorobenzene derivatives have been shown to possess herbicidal and fungicidal properties, making them effective in crop protection strategies. The unique structural features of this compound contribute to its ability to disrupt essential metabolic pathways in pests and pathogens, thereby offering a novel approach to sustainable agriculture. Further research is ongoing to optimize its efficacy and environmental safety.

The industrial production of 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene requires stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product integrity. These methods are crucial in maintaining the high standards necessary for pharmaceutical-grade materials.

In conclusion, 1-[Chloro(difluoro)methyl]sulfonyl-2-fluorobenzene (CAS No: 1228781-84-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications in drug development and crop protection. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.